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Compound of Interest

Compound Name: 4-Phenylisoxazol-3(2H)-one

Cat. No.: B15206650 Get Quote

An In-depth Technical Guide to 4-
Phenylisoxazol-3(2H)-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential biological significance of 4-Phenylisoxazol-3(2H)-one. The

information is curated for professionals in the fields of chemical research and drug

development.

Chemical Structure and IUPAC Name
4-Phenylisoxazol-3(2H)-one is a heterocyclic organic compound. Its structure consists of an

isoxazolone ring, which is a five-membered ring containing a nitrogen and an oxygen atom in

adjacent positions, substituted with a phenyl group at the 4th position. The "(2H)" designation in

the name indicates the position of the hydrogen atom on the nitrogen of the isoxazole ring.

The standard IUPAC name for this compound is 4-phenylisoxazol-3(2H)-one. An alternative,

though less common, IUPAC name is 3(2H)-Isoxazolone, 4-phenyl-. It is important to

distinguish this compound from its tautomer, 4-phenylisoxazol-5(2H)-one, as the position of the

carbonyl group within the isoxazole ring differs.
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Compound Synthesis & Characterization

Biological Screening
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To cite this document: BenchChem. [4-Phenylisoxazol-3(2H)-one chemical structure and
IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15206650#4-phenylisoxazol-3-2h-one-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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